An In-depth Technical Guide to the Physical Properties of 3-Chloro-2-(trifluoromethyl)aniline
An In-depth Technical Guide to the Physical Properties of 3-Chloro-2-(trifluoromethyl)aniline
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-Chloro-2-(trifluoromethyl)aniline, identified by its CAS number 432-21-3, is a halogenated aromatic amine of significant interest in the pharmaceutical and fine chemical industries.[1] Its unique molecular architecture, featuring a trifluoromethyl group and a chlorine atom ortho and meta to the amine respectively, imparts distinct electronic and lipophilic properties. These characteristics make it a valuable intermediate in the synthesis of complex organic molecules, particularly active pharmaceutical ingredients (APIs).[1] The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a key building block in modern medicinal chemistry.[1] This technical guide provides a comprehensive overview of the known physical properties of 3-Chloro-2-(trifluoromethyl)aniline, details on the experimental methodologies for their determination, and a logical workflow for its physical characterization.
Core Physical Properties
The physical state of 3-Chloro-2-(trifluoromethyl)aniline under standard conditions is a liquid.[1] A summary of its key physical and chemical properties is presented in the table below.
| Property | Value | Reference |
| Molecular Formula | C₇H₅ClF₃N | [1][2] |
| Molecular Weight | 195.57 g/mol | [1][2] |
| Appearance | Liquid | [1] |
| Boiling Point | Approximately 238.2 °C at 760 mmHg | [1] |
| Density | Approximately 1.425 g/cm³ | [1] |
| Flash Point | Approximately 97.9 °C | [1] |
| Melting Point | Not Applicable (liquid at room temperature) | |
| Refractive Index | Approximately 1.5 | [1] |
| CAS Number | 432-21-3 | [1][2] |
Experimental Protocols
Determination of Boiling Point (Capillary Method)
The boiling point of a liquid can be determined using a Thiele tube or a similar heating apparatus.
Apparatus:
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Thiele tube or oil bath
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Thermometer (calibrated)
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Small test tube
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Capillary tube (sealed at one end)
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Heating source (e.g., Bunsen burner or heating mantle)
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Liquid for the bath (e.g., silicone oil)
Procedure:
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A small amount of 3-Chloro-2-(trifluoromethyl)aniline is placed in the small test tube.
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The capillary tube, with its sealed end uppermost, is placed inside the test tube containing the sample.
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The test tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.
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The assembly is clamped and immersed in the Thiele tube containing the heating oil, making sure the sample is below the oil level.
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The side arm of the Thiele tube is gently heated to ensure even heat distribution.
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.
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The heating is stopped, and the liquid is allowed to cool slowly.
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The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.
Determination of Density (Pycnometer Method)
The density of a liquid can be accurately measured using a pycnometer.
Apparatus:
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Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)
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Analytical balance
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Constant temperature bath
Procedure:
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The empty, clean, and dry pycnometer is weighed accurately.
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The pycnometer is filled with distilled water and placed in a constant temperature bath (e.g., 25 °C) until it reaches thermal equilibrium.
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The water level is adjusted to the mark, and the pycnometer is reweighed to determine the weight of the water.
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The pycnometer is then thoroughly dried and filled with 3-Chloro-2-(trifluoromethyl)aniline.
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The filled pycnometer is brought to the same constant temperature as the water and weighed.
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The density is calculated using the formula: Density = (mass of the substance) / (volume of the substance) where the volume of the substance is determined from the mass of the water and its known density at that temperature.
Determination of Solubility (Qualitative)
A qualitative assessment of solubility in various solvents is crucial for handling, purification, and reaction setup.
Apparatus:
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Small test tubes
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Vortex mixer or stirring rod
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A range of solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)
Procedure:
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A small, measured amount of 3-Chloro-2-(trifluoromethyl)aniline (e.g., 0.1 mL) is added to a test tube.
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A measured volume of the solvent (e.g., 1 mL) is added to the test tube.
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The mixture is agitated vigorously for a set period (e.g., 1 minute).
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The mixture is observed for the formation of a single, clear phase (soluble) or the persistence of two distinct layers or a cloudy suspension (insoluble or partially soluble).
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This process is repeated for each of the selected solvents.
Logical Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the physical characterization of a liquid organic compound like 3-Chloro-2-(trifluoromethyl)aniline.
Caption: Logical workflow for the physical and chemical characterization of 3-Chloro-2-(trifluoromethyl)aniline.
Spectroscopic Data
As of the latest available information, detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) for 3-Chloro-2-(trifluoromethyl)aniline is not widely published in peer-reviewed literature or common chemical databases. Researchers requiring this information for structural confirmation or reaction monitoring would need to acquire it experimentally.
Conclusion
3-Chloro-2-(trifluoromethyl)aniline is a key chemical intermediate with well-defined primary physical properties that facilitate its use in synthetic chemistry. While a comprehensive public repository of its spectroscopic data is not currently available, the established methodologies for determining these and other physical characteristics provide a clear path for its thorough characterization in a research and development setting. The information provided in this guide serves as a foundational resource for professionals working with this important compound.
